Cas no 1260742-77-5 (Benzonitrile, 2-chloro-4-(3-oxo-1-piperidinyl)-)

• Product Name: Benzonitrile, 2-chloro-4-(3-oxo-1-piperidinyl)-
• CAS No: 1260742-77-5
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 2112762
• Update Time: 2023-08-04

Benzonitrile, 2-chloro-4-(3-oxo-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-oxo-1-piperidinyl)Benzonitrile
• Benzonitrile, 2-chloro-4-(3-oxo-1-piperidinyl)-

• Inchi： 1S/C12H11ClN2O/c13-12-6-10(4-3-9(12)7-14)15-5-1-2-11(16)8-15/h3-4,6H,1-2,5,8H2
• InChI Key： CWRUHHCGWGXIDC-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)N1CC(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 322
• Topological Polar Surface Area: 44.1